Cas no 651750-09-3 (4H-1-Benzopyran-4-one,3-[3,4-dihydroxy-2,5-bis(3-methyl-2-butenyl)phenyl]-5,7-dihydroxy-)

• Product name: 4H-1-Benzopyran-4-one,3-[3,4-dihydroxy-2,5-bis(3-methyl-2-butenyl)phenyl]-5,7-dihydroxy-
• CAS No: 651750-09-3
• MF: C₂₅H₂₆O₆
• MW: 422.470347881317
• CID: 403370

4H-1-Benzopyran-4-one,3-[3,4-dihydroxy-2,5-bis(3-methyl-2-butenyl)phenyl]-5,7-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-[3,4-dihydroxy-2,5-bis(3-methyl-2-butenyl)phenyl]-5,7-dihydroxy-
• 4H-1-Benzopyran-4-one, 3-[3,4-dihydroxy-2,5-bis(3-methyl-2-buten-1-yl)phenyl]-5,7-dihydroxy-

• Inchi： 1S/C25H26O6/c1-13(2)5-7-15-9-18(17(8-6-14(3)4)25(30)23(15)28)19-12-31-21-11-16(26)10-20(27)22(21)24(19)29/h5-6,9-12,26-28,30H,7-8H2,1-4H3
• InChI Key： RWGZXUWGOARVDQ-UHFFFAOYSA-N
• SMILES： C1OC2=CC(O)=CC(O)=C2C(=O)C=1C1=CC(C/C=C(/C)\C)=C(O)C(O)=C1C/C=C(/C)\C

Computed Properties

• Exact Mass: 422.17298

Experimental Properties

• Density: 1.301±0.06 g/cm3(Predicted)
• Boiling Point: 665.6±55.0 °C(Predicted)
• PSA: 107.22
• pka: 6.37±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 2'-prenylated isoflavones